3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide

• IUPAC Name: 3,5-bis(2,2-dimethylpropanoylamino)-N-[4-(4-nitrophenyl)sulfanylphenyl]benzamide
• InChI: InChI=1S/C29H32N4O5S/c1-28(2,3)26(35)31-20-15-18(16-21(17-20)32-27(36)29(4,5)6)25(34)30-19-7-11-23(12-8-19)39-24-13-9-22(10-14-24)33(37)38/h7-17H,1-6H3,(H,30,34)(H,31,35)(H,32,36)
• InChI Key: SZECYBPERMKUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)SC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C(C)(C)C
• Molecular Formula: C29H32N4O5S
• Molecular Weight: 548.7 g/mol

Description

3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide, also known as DNP-NSTB, is a compound that has been widely used in scientific research. It belongs to the class of thiol-reactive compounds and has been used as a tool to study protein function and structure.

Mechanism of Action

3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide reacts with cysteine residues in proteins through a thiol-disulfide exchange reaction. The nitro group on the phenyl ring of 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide is reduced to an amino group, forming a covalent bond with the thiol group of the cysteine residue. This reaction results in the formation of a stable adduct between 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide and the protein.
Biochemical and Physiological Effects:
3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide has been shown to have minimal biochemical and physiological effects on cells and organisms. It does not affect cell viability or proliferation at concentrations commonly used in lab experiments. However, it should be noted that 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide is a reactive compound and should be handled with care to avoid exposure.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide in lab experiments is its high reactivity with cysteine residues in proteins, allowing for the identification and characterization of these residues. It is also a relatively small molecule, allowing for easy penetration into cells and tissues. However, one limitation of using 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide is its potential non-specific reactivity with other thiol-containing molecules, which can lead to false positives in experiments.

Future Directions

There are several future directions for the use of 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide in scientific research. One direction is the development of new methods for the identification and characterization of cysteine residues in proteins. Another direction is the use of 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide in the study of protein-protein interactions and the identification of new drug targets. Additionally, the use of 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide in the development of new diagnostic tools and therapies for diseases such as cancer and neurodegenerative disorders is an area of active research.

Synthesis Methods

The synthesis of 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide involves the reaction of 4-(4-nitrophenylthio)aniline with 3,5-bis[(2,2-dimethylpropanoyl)amino]benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then treated with acetic anhydride to obtain the final product, 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, particularly those containing cysteine residues. 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide reacts with cysteine residues in proteins, forming a covalent bond and allowing for the identification and characterization of these residues. 3,5-bis[(2,2-dimethylpropanoyl)amino]-N-{4-[(4-nitrophenyl)thio]phenyl}benzamide has also been used to study the interaction between proteins and other molecules, such as small molecules and nucleic acids.